2-(5-bromo-2,3-dihydro-1-benzofuran-7-yl)acetonitrile
Description
This compound belongs to the class of organic compounds known as 2-arylbenzofuran flavonoids . It is an organic building block that can be used in the synthesis of Darifenacin, a drug used to treat urinary incontinence .
Synthesis Analysis
The synthesis of benzofuran compounds has been a subject of interest in recent years. A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds .Molecular Structure Analysis
The full name of the chemical is 2-(8-bromo-2,3,6,7-tetrahydrofuro2,3-fbenzofuran-4-yl)ethanamine . The structure of this compound is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
Benzofuran compounds are a class of compounds that are ubiquitous in nature. Numerous studies have shown that most benzofuran compounds have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .Future Directions
The future directions of research on this compound could include further investigation into its biological activities and potential applications in many aspects. For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(5-bromo-2,3-dihydro-1-benzofuran-7-yl)acetonitrile involves the reaction of 5-bromo-2,3-dihydro-1-benzofuran-7-carbaldehyde with malononitrile in the presence of a base to form the corresponding enamine, which is then hydrolyzed to yield the desired product.", "Starting Materials": [ "5-bromo-2,3-dihydro-1-benzofuran-7-carbaldehyde", "malononitrile", "base (e.g. sodium ethoxide)" ], "Reaction": [ "Step 1: Dissolve 5-bromo-2,3-dihydro-1-benzofuran-7-carbaldehyde (1 equiv) and malononitrile (2 equiv) in ethanol or another suitable solvent.", "Step 2: Add a base (e.g. sodium ethoxide) to the reaction mixture and stir at room temperature for several hours.", "Step 3: The resulting enamine intermediate is then hydrolyzed by adding water and an acid (e.g. hydrochloric acid) to the reaction mixture.", "Step 4: The product is isolated by filtration or extraction and purified by recrystallization or chromatography." ] } | |
CAS RN |
1564713-39-8 |
Molecular Formula |
C10H8BrNO |
Molecular Weight |
238.1 |
Purity |
95 |
Origin of Product |
United States |
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